(4-(Methylsulfonyl)piperidin-1-yl)(quinoxalin-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Quinoxaline is a nitrogen-containing heterocyclic compound having many pharmaceutical and industrial purposes. It can be synthesized by adopting green chemistry principles . Among the synthesized compounds, six compounds 3-chloro-6-morpholinosulfonyl-2-(piperidin-1-yl) quinoxaline (31), 2,3-bis (4-methyl piperazine-1-yl)-6-morpholino sulfonyl quinoxaline (32), 3-(4-methylpiperazin-1-yl)-2-(piperidin-1-yl)-6-morpholinosulfonyl quinoxaline (33), 2-(4-methylpiperazin-1-yl)-3-(piperidin-1-yl)-6-morpholino sulfonyl .Molecular Structure Analysis
Quinoxaline is structurally isomeric to other Naphthyridines like Quinazoline, Cinnoline, Phthalazine . The structure of the synthesized compounds was confirmed by physical and spectroscopic data .Chemical Reactions Analysis
The reaction of spontaneous condensation between o-phenylene diamines and 1,2-dicarbonyl compounds gives the product as quinoxaline .Physical and Chemical Properties Analysis
The compound “(4-(Methylsulfonyl)piperidin-1-yl)(quinoxalin-2-yl)methanone” has an optimal log P (the logarithm of the ratio of the concentrations of the un-ionized solute in the solvents is called log P) and significant pA2 value (is a negative logarithm of the molar concentration of antagonist .Scientific Research Applications
Synthesis and Medicinal Chemistry
Compounds structurally related to “(4-(Methylsulfonyl)piperidin-1-yl)(quinoxalin-2-yl)methanone” have been synthesized for various medicinal chemistry applications. For instance, compounds with the piperidin-4-yl)methanone structure have been explored for their in vitro antimicrobial activity against pathogenic bacterial and fungal strains (Mallesha & Mohana, 2014). Additionally, the synthesis of novel quinazoline derivatives has been pursued based on targeting the HER_2 receptor, suggesting potential anticancer applications (Cai Zhi-qian, 2015).
Antimicrobial and Antibacterial Activities
Research into compounds with similar functional groups has shown promising antimicrobial and antibacterial properties. For example, thiazolopyrazine-incorporated tetracyclic quinolone antibacterials exhibited more potent activity than ofloxacin against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) isolates (Inoue et al., 1994).
Corrosion Inhibition
Another potential application is in the prevention of corrosion on mild steel in acidic mediums. A study using a novel organic compound as an inhibitor showed better efficiency in preventing mild steel corrosion, indicating potential for “this compound” in similar applications (Singaravelu & Bhadusha, 2022).
Mechanism of Action
The serotonin type 3 (5-HT3) receptor is unique among the seven recognized serotonin receptor “families”. The existence serotonin type 3 receptor (5-HT3) in neuro-anatomical regions stimulated the research interest for novel therapeutic targets such as anxiety, depression, nociception and cognitive function .
Properties
IUPAC Name |
(4-methylsulfonylpiperidin-1-yl)-quinoxalin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3S/c1-22(20,21)11-6-8-18(9-7-11)15(19)14-10-16-12-4-2-3-5-13(12)17-14/h2-5,10-11H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVWLCEIWEUUNHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CCN(CC1)C(=O)C2=NC3=CC=CC=C3N=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.